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Compound of Interest

Compound Name: 4-(Dimethylamino)butanal

Cat. No.: B018867 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the critical role of 4-(dimethylamino)butanal and its

derivatives as versatile building blocks in modern organic synthesis. With a unique combination

of a reactive aldehyde functionality and a nucleophilic tertiary amine, this compound serves as

a valuable precursor for a wide array of complex molecules, most notably in the pharmaceutical

industry for the development of anti-migraine agents. This document provides a comprehensive

overview of its synthesis, key reactions, and applications, supported by quantitative data,

detailed experimental protocols, and visual diagrams to facilitate understanding and application

in a research and development setting.

Physicochemical Properties
4-(Dimethylamino)butanal is a pale yellow liquid with the molecular formula C₆H₁₃NO and a

molecular weight of 115.17 g/mol .[1][2] Due to the presence of the aldehyde group, it is often

more stable and easier to handle in its acetal form, such as 4-(dimethylamino)butanal
dimethyl acetal or diethyl acetal. These acetals are colorless to pale yellow liquids that are

soluble in organic solvents like chloroform and ethyl acetate.[3][4]

Table 1: Physicochemical Properties of 4-(Dimethylamino)butanal and its Acetal Derivatives
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Property
4-
(Dimethylamino)bu
tanal

4-
(Dimethylamino)bu
tanal Dimethyl
Acetal

4-
(Dimethylamino)bu
tanal Diethyl Acetal

CAS Number 104459-70-3 19718-92-4 1116-77-4

Molecular Formula C₆H₁₃NO C₈H₁₉NO₂ C₁₀H₂₃NO₂

Molecular Weight 115.17 g/mol 161.24 g/mol 189.30 g/mol

Appearance Pale yellow liquid
Colorless to pale

yellow liquid

Colorless to pale

yellow oil

Boiling Point Not readily available 40 °C @ 1 mmHg 194-195 °C

Purity (typical) ≥96% >95% >98%

Storage Conditions 0–8°C 2-8°C under inert gas 2-8°C

Synthesis of 4-(Dimethylamino)butanal Derivatives
The dimethyl and diethyl acetals of 4-(dimethylamino)butanal are common and stable

precursors used in synthesis. An improved and scalable synthesis involves a two-step process

starting from 4-chlorobutanal dimethyl acetal.

Table 2: Quantitative Data for the Synthesis of 4-(Dimethylamino)butanal Dimethyl Acetal[5]

Step
Reactant
s

Solvent
Temperat
ure

Time Yield
Purity (by
GC)

Amination

4-

Chlorobuta

nal

dimethyl

acetal,

aqueous

dimethylam

ine solution

Water/Met

hylene

chloride

50 °C 3 h 84% 99.6%
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Key Applications in Organic Synthesis
The primary application of 4-(dimethylamino)butanal and its acetals is in the synthesis of

indole-containing scaffolds, which are central to many biologically active molecules. The

Fischer indole synthesis is a cornerstone reaction in this context.

The Fischer Indole Synthesis: Gateway to Triptans
The most prominent use of 4-(dimethylamino)butanal derivatives is in the production of the

triptan class of anti-migraine drugs, such as Sumatriptan, Zolmitriptan, and Rizatriptan.[2][5]

These drugs are selective agonists of the serotonin 5-HT1B and 5-HT1D receptors. The

synthesis typically involves the reaction of a substituted phenylhydrazine with the acetal of 4-
(dimethylamino)butanal under acidic conditions to construct the core indole structure.

Table 3: Representative Yields in Triptan Synthesis

Triptan Key Reaction Step Reported Yield Reference

Zolmitriptan

Reaction of (S)-4-(4-

hydrazinobenzyl)-1,3-

oxazolidin-2-one with

4-N,N-dimethylamino-

butyraldehyde

dimethyl acetal

35-45% [6]

Sumatriptan

Reaction of 4-

hydrazino-N-methyl-

benzene

methanesulfonamide

hydrochloride with

4,4-dimethoxy-N,N-

dimethylbutanamine

29.8%

Experimental Protocols
Synthesis of 4-(N,N-Dimethylamino)butanal Dimethyl
Acetal[5]
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Materials:

4-Chlorobutanal dimethyl acetal (100 g, 0.655 mol)

Aqueous dimethylamine solution (200 mL)

Methylene chloride

5% Sodium bicarbonate (NaHCO₃) solution

Brine solution

Procedure:

4-Chlorobutanal dimethyl acetal is dissolved in the aqueous dimethylamine solution and

stirred for 15 minutes at ambient temperature.

The reaction mixture is then warmed to 50 °C and stirred for 3 hours.

After cooling to room temperature, the product is extracted with methylene chloride (2 x 250

mL).

The combined organic layers are washed sequentially with 5% NaHCO₃ solution (2 x 100

mL) and brine solution (2 x 100 mL).

The organic layer is evaporated, and the residue is distilled to afford 4-(N,N-

dimethylamino)butanal dimethyl acetal as a colorless liquid.

Yield: 88 g (84%)

Purity (by GC): 99.6%

Boiling Point: 40 °C @ 1 mmHg

Fischer Indole Synthesis for Zolmitriptan Core
Materials:

(S)-4-(4-hydrazinobenzyl)-1,3-oxazolidin-2-one

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b018867?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-N,N-dimethylamino-butyraldehyde dimethyl acetal

Dilute Hydrochloric Acid (HCl)

Procedure:

A solution of (S)-4-(4-hydrazinobenzyl)-1,3-oxazolidin-2-one is prepared in dilute HCl.

4-N,N-dimethylamino-butyraldehyde dimethyl acetal (approximately 3 equivalents) is added

to the solution at 25-30 °C.

The pH of the reaction mixture is adjusted to ~2 with dilute HCl and stirred for 1 hour at 25-

30 °C to facilitate the formation of the hydrazone intermediate.

The reaction mixture is then heated to 85-90 °C for 4-5 hours to effect cyclization to the

indole core of zolmitriptan.

The reaction is cooled, and the product is isolated and purified.

Mandatory Visualizations
Synthetic Utility of 4-(Dimethylamino)butanal
The following diagram illustrates the central role of 4-(dimethylamino)butanal as a versatile

building block, showcasing its conversion to key intermediates and its application in the

synthesis of complex molecular scaffolds.
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Synthetic Pathways from 4-(Dimethylamino)butanal
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Mechanism of Action of Triptans at 5-HT1B/1D Receptors
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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